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Compound of Interest

Compound Name: Axitinib Impurity c

Cat. No.: B15815622

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathway of Axitinib Impurity C, a known

process-related impurity and potential degradation product of the tyrosine kinase inhibitor,

Axitinib. This document provides a comprehensive overview of the synthetic route, including

detailed experimental protocols and quantitative data to support researchers in the fields of

medicinal chemistry, process development, and quality control.

Introduction
Axitinib is a potent and selective second-generation inhibitor of vascular endothelial growth

factor receptors (VEGFRs) used in the treatment of advanced renal cell carcinoma. As with any

pharmaceutical compound, the identification and synthesis of its impurities are crucial for

ensuring the safety and efficacy of the final drug product. Axitinib Impurity C, chemically

identified as 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is a sulfoxide derivative of a key

intermediate in the synthesis of Axitinib. Its formation is primarily attributed to the oxidation of

the corresponding thioether precursor, Axitinib Impurity B.

This guide outlines a two-step synthesis of Axitinib Impurity C, commencing with the

synthesis of its precursor, Axitinib Impurity B, followed by its selective oxidation.
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Synthesis Pathway Overview
The synthesis of Axitinib Impurity C is accomplished through a two-stage process. The first

stage involves the synthesis of the thioether precursor, Axitinib Impurity B. The second stage is

the selective oxidation of the thioether to the corresponding sulfoxide, yielding Axitinib
Impurity C.

Stage 1: Synthesis of Axitinib Impurity B
Stage 2: Synthesis of Axitinib Impurity C

6-iodo-1H-indazole

Axitinib Impurity B
(2-((1H-indazol-6-yl)thio)-N-methylbenzamide)CuI, Base, Solvent

2-mercapto-N-methylbenzamide

Axitinib Impurity B Axitinib Impurity C
(2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide)

Oxidizing Agent
(e.g., m-CPBA)

Click to download full resolution via product page

Caption: Overall synthesis pathway of Axitinib Impurity C.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of Axitinib Impurity
C and its precursor.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Typical Yield Purity

Axitinib Impurity

B
C₁₅H₁₃N₃OS 283.35 85-95% >98%

Axitinib Impurity

C
C₁₅H₁₃N₃O₂S 299.35 70-85% >99%

Experimental Protocols
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Stage 1: Synthesis of Axitinib Impurity B (2-((1H-indazol-
6-yl)thio)-N-methylbenzamide)
This procedure describes the copper-catalyzed coupling of 6-iodo-1H-indazole with 2-

mercapto-N-methylbenzamide.[1]

Materials:

6-iodo-1H-indazole

2-mercapto-N-methylbenzamide

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Ethyl acetate

Water

Brine

Procedure:

To a stirred solution of 6-iodo-1H-indazole (1.0 eq) and 2-mercapto-N-methylbenzamide (1.1

eq) in DMF, add potassium carbonate (2.0 eq) and copper(I) iodide (0.1 eq).

Heat the reaction mixture to 110-120 °C and maintain for 12-16 hours, monitoring the

reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel using a gradient of hexane

and ethyl acetate to afford Axitinib Impurity B as a solid.

Start

Combine 6-iodo-1H-indazole,
2-mercapto-N-methylbenzamide,

K₂CO₃, and CuI in DMF

Heat to 110-120 °C for 12-16h

Monitor by TLC/LC-MS

Cool, quench with water,
and extract with ethyl acetate

Reaction Complete

Column chromatography

Axitinib Impurity B
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Caption: Experimental workflow for the synthesis of Axitinib Impurity B.
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Stage 2: Synthesis of Axitinib Impurity C (2-((1H-indazol-
6-yl)sulfinyl)-N-methylbenzamide)
This procedure outlines the selective oxidation of Axitinib Impurity B to Axitinib Impurity C
using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

Axitinib Impurity B

meta-Chloroperoxybenzoic acid (m-CPBA, 70-75%)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Saturated sodium thiosulfate solution

Brine

Procedure:

Dissolve Axitinib Impurity B (1.0 eq) in dichloromethane at 0 °C (ice bath).

Slowly add a solution of m-CPBA (1.0-1.2 eq) in dichloromethane dropwise to the reaction

mixture.

Stir the reaction at 0 °C and allow it to slowly warm to room temperature over 2-4 hours.

Monitor the reaction by TLC or LC-MS.

Upon completion, quench the reaction by adding saturated sodium thiosulfate solution to

decompose excess peroxide.

Wash the organic layer with saturated sodium bicarbonate solution (2 x 20 mL) and then with

brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethyl acetate/hexane) or by column chromatography to yield Axitinib Impurity C as a white

to off-white solid.

Start

Dissolve Axitinib Impurity B
in DCM at 0 °C

Slowly add m-CPBA solution

Stir for 2-4h, warming to RT

Monitor by TLC/LC-MS

Quench with Na₂S₂O₃ and
wash with NaHCO₃

Reaction Complete

Recrystallization or
column chromatography

Axitinib Impurity C
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Caption: Experimental workflow for the synthesis of Axitinib Impurity C.

Conclusion
This technical guide provides a detailed and actionable pathway for the synthesis of Axitinib
Impurity C. The presented experimental protocols, along with the structured data and visual

workflows, offer a valuable resource for researchers and professionals involved in the

development, manufacturing, and quality control of Axitinib. The synthesis of this and other

related impurities is essential for the development of robust analytical methods and for

understanding the overall impurity profile of the active pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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